Cas no 1270365-08-6 (tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 1270365-08-6
• MF: C₁₄H₁₈F₄N₂O₂
• MW: 322.298537731171
• CID: 6605190
• PubChem ID: 165663473
• Update Time: 2025-06-07

tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate
• EN300-1878632
• 1270365-08-6
• tert-butyl N-{2-amino-2-[3-fluoro-4-(trifluoromethyl)phenyl]ethyl}carbamate

• Inchi： 1S/C14H18F4N2O2/c1-13(2,3)22-12(21)20-7-11(19)8-4-5-9(10(15)6-8)14(16,17)18/h4-6,11H,7,19H2,1-3H3,(H,20,21)
• InChI Key： QPKCKCJNRXHRLF-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 322.13044047g/mol
• Monoisotopic Mass: 322.13044047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate

Professional Introduction to Compound with CAS No 1270365-08-6 and Product Name: tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate

The compound with the CAS number 1270365-08-6 and the product name tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including amines, fluorine atoms, and carbamate moieties, makes it a versatile intermediate for synthesizing novel bioactive molecules.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The specific substitution pattern in tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate, particularly the combination of a 3-fluoro group and a trifluoromethyl group on the phenyl ring, aligns with this trend. Such structural features are often associated with increased lipophilicity and reduced susceptibility to enzymatic degradation, making these compounds attractive candidates for further exploration in medicinal chemistry.

The tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate moiety itself is a derivative of carbamate, which is a well-known pharmacophore in drug design. Carbamates are valued for their ability to form stable hydrogen bonds with biological targets, enhancing both potency and selectivity. The tert-butyl group serves as a protecting group for the carbamate functionality, allowing for selective modifications at other positions in the molecule without affecting the carbamate moiety. This protective role is crucial in multi-step synthetic routes where regioselectivity is paramount.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of next-generation therapeutics. For instance, fluorine atoms can modulate electronic properties, influencing both pharmacokinetic and pharmacodynamic profiles. The 2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl part of the compound exemplifies this principle, where the fluoro and trifluoromethyl groups contribute to its unique chemical properties. These substituents are known to improve binding interactions with proteins and enzymes, potentially leading to more effective therapeutic agents.

The synthesis of tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and protection-deprotection strategies. The use of advanced synthetic techniques ensures high yields and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions further enhances its utility as an intermediate in drug synthesis.

One of the most promising applications of this compound is in the development of small-molecule inhibitors for therapeutic targets. The structural features of tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate make it an excellent candidate for designing molecules that interact with enzymes or receptors involved in critical biological pathways. For example, its ability to form multiple hydrogen bonds suggests potential activity against enzymes such as kinases or proteases, which are often implicated in diseases like cancer and inflammation.

Moreover, the incorporation of fluorine atoms into pharmaceutical candidates has been shown to enhance their bioavailability and reduce metabolic clearance. This is particularly relevant in drug development, where optimizing pharmacokinetic properties can significantly improve therapeutic efficacy. The 3-fluoro and trifluoromethyl groups in tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate are expected to contribute to these desirable properties, making it a valuable building block for future drug candidates.

In conclusion, tert-butyl N-{2-amino-2-3-fluoro-4-(trifluoromethyl)phenylethyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and functional groups make it a versatile intermediate for synthesizing novel bioactive molecules. The presence of fluorinated aromatic moieties enhances its potential as a therapeutic agent by improving metabolic stability and binding affinity. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play a crucial role in the development of next-generation therapeutics.